ITTP Hexasodium Salt
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The ITTP Hexasodium Salt is not directly mentioned in the provided papers. However, the papers discuss related compounds that can provide insight into the type of chemical ITTP Hexasodium Salt might be. The first paper discusses hexamethoxytriphenylene (HMTP), which exhibits multiple reversible oxidation states and forms stable salts with ClO4− . The second paper describes the synthesis of an organic microporous polymer from a hexaphenylbenzene based triptycene monomer, which is not directly related to ITTP but shares a structural motif of aromatic systems with multiple substituents .
Synthesis Analysis
The synthesis of HMTP-related compounds involves the formation of stable monocation, dication, and alloy salts with ClO4− . Although the synthesis of ITTP Hexasodium Salt is not described, it can be inferred that similar synthetic strategies may be employed, such as the use of oxidative conditions to form stable salts with specific counterions. The second paper describes the use of Ni(0)-catalyzed Ullmann cross-coupling reactions to synthesize a microporous polymer , which is a common synthetic technique in the formation of complex organic structures.
Molecular Structure Analysis
The molecular structure of HMTP is characterized by its ability to form multiple oxidation states, which suggests a high degree of conjugation and resonance stability within the molecule . This characteristic is crucial for the formation of stable cationic salts. The structure of the microporous polymer mentioned in the second paper is based on a triptycene monomer, which is known for its three-dimensional, rigid structure . This information can be used to hypothesize that ITTP Hexasodium Salt may also have a complex, possibly aromatic structure that allows for stable salt formation.
Chemical Reactions Analysis
The chemical reactions involving HMTP include its ability to undergo reversible oxidation to form stable cationic salts . This indicates that ITTP Hexasodium Salt may also participate in redox reactions that are reversible and can lead to the formation of various oxidation states. The synthesis of the microporous polymer involves Ullmann cross-coupling, which is a reaction that forms carbon-carbon bonds in the presence of a nickel catalyst . This suggests that ITTP Hexasodium Salt may also be synthesized or modified through similar coupling reactions.
Physical and Chemical Properties Analysis
The physical properties of HMTP salts include their semiconducting behavior and the possibility of a spin-Peierls transition at 240K for the monocation salt . This implies that ITTP Hexasodium Salt may exhibit interesting electronic properties. The microporous polymer synthesized in the second paper displays a high BET surface area and the ability to reversibly adsorb CO2 . While this does not directly relate to ITTP Hexasodium Salt, it demonstrates the potential for porous organic materials to have significant gas storage properties, which could be an area of interest for ITTP Hexasodium Salt as well.
Scientific Research Applications
Heart Failure Treatment
Scientific Field: Cardiovascular Medicine
Application Summary
ITTP Hexasodium Salt has been identified as a potential treatment for heart failure. It acts as an allosteric effector of hemoglobin, enhancing the delivery of oxygen to exercising muscles .
Methods of Application
In studies conducted on mice, ITTP was administered intraperitoneally (i.p.) at doses ranging from 0.5 to 3 g/kg. This administration caused a dose-related increase in the oxygen tension at which hemoglobin is 50% saturated (p50), leading to an increase in maximal exercise capacity .
Results
The studies showed a maximal increase of 31% in p50 and a maximal increase of 57±13% in exercise capacity in normal mice. In transgenic mice with severe heart failure, i.p. ITTP increased exercise capacity, with a maximal increase of 63±7% .
Cancer Treatment
Application Summary
ITTP Hexasodium Salt has been studied for potential adjuvant use in the treatment of cancer in conjunction with chemotherapy. Its effects in reducing tissue hypoxia make it a promising candidate for cancer treatment .
Methods of Application: While the exact methods of application in cancer treatment are not specified, it is known that ITTP is a membrane-permeant molecule, suggesting it could be administered in a way that allows it to cross cell membranes and exert its effects .
Results: Human clinical trials were registered in 2014 under the compound number OXY111A, indicating ongoing research into the effectiveness of ITTP in cancer treatment .
Enhancing Oxygen Release Capacity of Red Blood Cells
Application Summary
ITTP Hexasodium Salt is known to enhance the regulated oxygen release capacity of red blood cells. This can counteract the effects of hypoxia in diseases such as cancer and cardiovascular ailments .
Methods of Application: The exact methods of application are not specified, but given ITTP’s membrane-permeant nature, it could be administered in a way that allows it to cross cell membranes .
Gene Editing
Methods of Application: The exact methods of application in gene editing are not specified .
Results: The results of this application are not specified in the sources .
Doping Control
Scientific Field: Sports Medicine
Methods of Application: The exact methods of application in doping control are not specified .
Results: The results of this application are not specified in the sources .
Chronic Heart Failure Treatment
Methods of Application: The exact methods of application in chronic heart failure treatment are not specified .
Results: The results of this application are not specified in the sources .
Safety And Hazards
properties
IUPAC Name |
hexasodium;4,6,11,13,18,20-hexaoxido-3,5,7,10,12,14,17,19,21-nonaoxa-4λ5,6λ5,11λ5,13λ5,18λ5,20λ5-hexaphosphatetracyclo[14.5.0.02,8.09,15]henicosane 4,6,11,13,18,20-hexaoxide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O21P6.6Na/c7-28(8)19-1-2(20-29(9,10)25-28)4-6(24-33(17,18)27-32(15,16)23-4)5-3(1)21-30(11,12)26-31(13,14)22-5;;;;;;/h1-6H,(H,7,8)(H,9,10)(H,11,12)(H,13,14)(H,15,16)(H,17,18);;;;;;/q;6*+1/p-6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTOYSAZRROROSE-UHFFFAOYSA-H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C12C(C3C(C4C1OP(=O)(OP(=O)(O4)[O-])[O-])OP(=O)(OP(=O)(O3)[O-])[O-])OP(=O)(OP(=O)(O2)[O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6Na6O21P6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70439863 |
Source
|
Record name | ITTP Hexasodium Salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70439863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
737.88 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
myo-Inositol Trispyrophosphate Hexasodium Salt | |
CAS RN |
23103-35-7 |
Source
|
Record name | ITTP Hexasodium Salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70439863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.